Cas no 2171646-17-4 (tert-butyl 3-(3-amino-1,1-dioxo-1lambda6-thian-3-yl)-3-hydroxypyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-(3-amino-1,1-dioxo-1lambda6-thian-3-yl)-3-hydroxypyrrolidine-1-carboxylate
• CAS No: 2171646-17-4
• MF: C₁₄H₂₆N₂O₅S
• MW: 334.431643009186
• CID: 6097519
• PubChem ID: 165763439
• Update Time: 2025-07-23

tert-butyl 3-(3-amino-1,1-dioxo-1lambda6-thian-3-yl)-3-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(3-amino-1,1-dioxo-1lambda6-thian-3-yl)-3-hydroxypyrrolidine-1-carboxylate
• EN300-1644401
• 2171646-17-4

• Inchi： 1S/C14H26N2O5S/c1-12(2,3)21-11(17)16-7-6-14(18,9-16)13(15)5-4-8-22(19,20)10-13/h18H,4-10,15H2,1-3H3
• InChI Key： QMVZUBZMJCHNEB-UHFFFAOYSA-N
• SMILES： S1(CCCC(C1)(C1(CN(C(=O)OC(C)(C)C)CC1)O)N)(=O)=O

Computed Properties

• Exact Mass: 334.15624311g/mol
• Monoisotopic Mass: 334.15624311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 118Ų

Additional information on tert-butyl 3-(3-amino-1,1-dioxo-1lambda6-thian-3-yl)-3-hydroxypyrrolidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-(3-amino-1,1-dioxo-1lambda6-thian-3-yl)-3-hydroxypyrrolidine-1-carboxylate (CAS No. 2171646-17-4)

The compound tert-butyl 3-(3-amino-1,1-dioxo-1lambda6-thian-3-yl)-3-hydroxypyrrolidine-1-carboxylate (CAS No. 2171646-17-4) is a highly specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and organic synthesis. This molecule, characterized by its unique pyrrolidine and thian structural motifs, serves as a critical intermediate in the development of novel therapeutic agents. Its tert-butyl and carboxylate functional groups further enhance its versatility, making it a valuable building block in medicinal chemistry.

In recent years, the demand for amino-functionalized heterocycles like this compound has surged, driven by their applications in drug discovery and peptide mimetics. Researchers are particularly interested in its potential to modulate enzyme inhibition and receptor binding, topics frequently searched in academic and industrial databases. The presence of both hydroxyl and amino groups in the molecule allows for diverse chemical modifications, aligning with the growing trend of structure-activity relationship (SAR) studies in modern pharmacology.

The synthesis of tert-butyl 3-(3-amino-1,1-dioxo-1lambda6-thian-3-yl)-3-hydroxypyrrolidine-1-carboxylate often involves multi-step organic reactions, including Boc protection and sulfoxidation, which are widely discussed in synthetic chemistry forums. Its CAS No. 2171646-17-4 serves as a unique identifier, facilitating precise literature searches and regulatory compliance. Given the rising interest in green chemistry, efforts to optimize its synthesis with catalytic methods or biocatalysis have become a hot topic among chemists.

From an analytical perspective, this compound's chirality and polarity pose interesting challenges for purification and characterization, often requiring advanced techniques like HPLC or NMR spectroscopy. These aspects are frequently queried in scientific search engines, reflecting the community's focus on analytical method development. Moreover, its stability under various pH conditions makes it a subject of interest in formulation science, particularly for prodrug design strategies.

The pharmaceutical industry's shift toward targeted therapies has further elevated the relevance of this compound. Its structural features align well with current research on GPCR modulators and kinase inhibitors, two areas dominating recent PubMed citations. As AI-driven drug discovery gains traction, molecules like tert-butyl 3-(3-amino-1,1-dioxo-1lambda6-thian-3-yl)-3-hydroxypyrrolidine-1-carboxylate are increasingly studied via in silico screening, a trend reflected in rising Google Scholar metrics.

In conclusion, CAS No. 2171646-17-4 represents a nexus of synthetic utility and biological potential. Its applications span from lead compound optimization to bioconjugation, addressing key questions in contemporary drug development. As research continues to explore its derivatives, this molecule is poised to remain a focal point in the intersection of organic chemistry and pharmacology.